Cas no 2171277-62-4 ((3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid)

• Product Name: (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid
• CAS No: 2171277-62-4
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6360840
• PubChem ID: 165579134
• Update Time: 2025-06-11

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid
• 2171277-62-4
• (3S)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}pentanoic acid
• EN300-1576337

• Inchi： 1S/C25H26N4O5/c1-2-16(11-24(31)32)27-23(30)14-29-13-17(12-26-29)28-25(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,16,22H,2,11,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t16-/m0/s1
• InChI Key： KASFOOQHTJRRIV-INIZCTEOSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid

Introduction to (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic Acid (CAS No. 2171277-62-4)

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid (CAS No. 2171277-62-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe(Pz)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it a valuable tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and proteins. The pyrazole moiety, on the other hand, is known for its biological activity and has been extensively studied for its potential in various therapeutic applications, including anti-inflammatory, antiviral, and anticancer activities.

Recent research has highlighted the importance of (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid in the development of new drugs. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the synthesis and biological evaluation of a series of Fmoc-Phe(Pz)-OH derivatives as potential inhibitors of protein-protein interactions (PPIs). The results showed that these compounds exhibited potent inhibitory activity against several PPIs involved in cancer progression, suggesting their potential as lead compounds for further drug development.

Another notable application of (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid is in the field of proteomics. The compound's ability to selectively bind to specific protein targets makes it useful in affinity purification and mass spectrometry-based proteomics studies. A recent paper in *Analytical Chemistry* demonstrated the use of Fmoc-Phe(Pz)-OH as a probe for identifying novel protein-protein interactions in cellular signaling pathways. This approach has the potential to uncover new therapeutic targets and biomarkers for diseases such as cancer and neurodegenerative disorders.

The synthesis of (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction, followed by the introduction of the Fmoc protecting group via an amide coupling reaction. The final step involves the attachment of the pentanoic acid moiety to form the complete molecule. These synthetic methods are highly reproducible and can be scaled up for industrial production.

In addition to its synthetic utility, (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid has been studied for its pharmacological properties. Preclinical studies have shown that this compound exhibits good solubility, stability, and bioavailability, making it suitable for further evaluation in animal models. A study published in *Pharmaceutical Research* in 2022 reported that Fmoc-Phe(Pz)-OH derivatives demonstrated significant antitumor activity in xenograft models of human breast cancer, with minimal toxicity to normal cells.

The safety profile of (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}pentanoic acid has also been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical trials. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-y acetamido}pentanoic acid (CAS No. 2171277-62-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for the development of new drugs and therapies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.